Cas no 2916-67-8 (Ethanol,2-(triethylsilyl)-)

• Product Name: Ethanol,2-(triethylsilyl)-
• CAS No: 2916-67-8
• MF: C₈H₂₀OSi
• MW: 160.329303741455
• CID: 282634
• PubChem ID: 18012
• Update Time: 2025-11-07

Ethanol,2-(triethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(triethylsilyl)-
• 2-triethylsilylethanol
• SCHEMBL1472856
• 2-Triethylsilyl ethanol
• OLQKEDRMGAUFJP-UHFFFAOYSA-N
• ETHANOL, 2-(TRIETHYLSILYL)-
• 2-(Triethylsilyl)ethanol
• 2916-67-8
• BRN 2069713
• Silane, (2-hydroxyethyl)triethyl-
• DTXSID20183420
• 2-triethylsilanyl-ethanol

• Inchi： 1S/C8H20OSi/c1-4-10(5-2,6-3)8-7-9/h9H,4-8H2,1-3H3
• InChI Key： OLQKEDRMGAUFJP-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(CC)CCO

Computed Properties

• Exact Mass: 160.1284
• Monoisotopic Mass: 160.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on Ethanol,2-(triethylsilyl)-

Recent Advances in the Application of Ethanol,2-(triethylsilyl)- (CAS: 2916-67-8) in Chemical Biology and Pharmaceutical Research

Ethanol,2-(triethylsilyl)- (CAS: 2916-67-8) is a silicon-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a triethylsilyl group attached to an ethanol moiety, has been explored for its utility in various synthetic and medicinal chemistry applications. Recent studies have highlighted its role as a versatile building block in the synthesis of complex molecules, as well as its potential in drug discovery and development.

One of the key areas of research involving Ethanol,2-(triethylsilyl)- is its use as a protecting group in organic synthesis. The triethylsilyl (TES) group is known for its stability under a wide range of reaction conditions, making it an attractive choice for protecting hydroxyl groups during multi-step synthetic sequences. Recent publications have demonstrated the effectiveness of TES-protected intermediates in the synthesis of biologically active compounds, including natural products and pharmaceuticals. For instance, a 2023 study published in the Journal of Organic Chemistry detailed the use of Ethanol,2-(triethylsilyl)- in the total synthesis of a marine-derived alkaloid with potent anticancer activity.

In addition to its role as a protecting group, Ethanol,2-(triethylsilyl)- has been investigated for its potential as a precursor to silicon-containing bioactive molecules. Silicon is a non-carbon element that can impart unique physicochemical properties to organic compounds, such as increased lipophilicity and metabolic stability. Researchers have explored the incorporation of silicon into drug candidates to improve their pharmacokinetic profiles. A recent study in ACS Medicinal Chemistry Letters reported the design and synthesis of silicon-containing analogs of a known kinase inhibitor, using Ethanol,2-(triethylsilyl)- as a key intermediate. The resulting compounds exhibited enhanced potency and selectivity compared to their carbon-based counterparts.

Another emerging application of Ethanol,2-(triethylsilyl)- is in the field of chemical biology, where it has been used to develop novel probes for studying biological systems. The TES group can serve as a masking moiety for fluorescent or affinity tags, enabling the controlled release of these tags in response to specific stimuli. A 2022 publication in Chemical Communications described the development of a TES-based caging strategy for a fluorogenic probe that selectively detects reactive oxygen species in live cells. This approach has potential applications in imaging and diagnostics.

Despite these promising developments, challenges remain in the widespread adoption of Ethanol,2-(triethylsilyl)- in pharmaceutical research. Issues such as the scalability of its synthesis and the potential for silicon-based metabolites to accumulate in biological systems need to be addressed. However, ongoing research efforts are focused on optimizing synthetic routes and evaluating the safety profiles of silicon-containing compounds. A recent review in Advanced Synthesis & Catalysis highlighted several innovative catalytic methods for the efficient preparation of Ethanol,2-(triethylsilyl)- and its derivatives.

In conclusion, Ethanol,2-(triethylsilyl)- (CAS: 2916-67-8) represents a valuable tool in chemical biology and pharmaceutical research, with applications ranging from synthetic chemistry to drug discovery. Its unique properties and versatility make it a compound of interest for future studies. As research in this area continues to advance, it is expected that new and innovative uses for this molecule will emerge, further solidifying its importance in the field.